Cas no 62232-85-3 (Benzene, 1-(4-bromobutoxy)-2-phenoxy-)

Benzene, 1-(4-bromobutoxy)-2-phenoxy- structure
62232-85-3 structure
Product Name:Benzene, 1-(4-bromobutoxy)-2-phenoxy-
CAS No:62232-85-3
MF:C16H17BrO2
MW:321.208984136581
CID:453283
PubChem ID:12660369
Update Time:2025-04-19

Benzene, 1-(4-bromobutoxy)-2-phenoxy- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1-(4-bromobutoxy)-2-phenoxy-
    • 1-(4-bromobutoxy)-2-phenoxybenzene
    • 62232-85-3
    • A1-05147
    • SCHEMBL11727531
    • DTXSID70505996
    • Inchi: 1S/C16H17BrO2/c17-12-6-7-13-18-15-10-4-5-11-16(15)19-14-8-2-1-3-9-14/h1-5,8-11H,6-7,12-13H2
    • InChI Key: WMTVSOMOEVNBFR-UHFFFAOYSA-N
    • SMILES: BrCCCCOC1C=CC=CC=1OC1C=CC=CC=1

Computed Properties

  • Exact Mass: 320.04121
  • Monoisotopic Mass: 320.04119g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 7
  • Complexity: 229
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 18.5Ų

Experimental Properties

  • PSA: 18.46
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